Cas no 1227685-54-2 (3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde)

3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde structure
1227685-54-2 structure
Product Name:3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde
CAS No:1227685-54-2
MF:C13H12N2O3
MW:244.245983123779
CID:1039647
PubChem ID:53414661
Update Time:2025-09-23

3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde
    • 3-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methoxy]benzaldehyde
    • AK104533
    • ANW-71237
    • CTK8C4186
    • KB-232327
    • MolPort-015-107-093
    • DB-338788
    • 1227685-54-2
    • DTXSID30696854
    • MDL: MFCD13472721
    • Inchi: 1S/C13H12N2O3/c16-7-9-2-1-3-11(6-9)17-8-12-14-13(15-18-12)10-4-5-10/h1-3,6-7,10H,4-5,8H2
    • InChI Key: SBAMUGMXJBOPFJ-UHFFFAOYSA-N
    • SMILES: O1C(COC2C=CC=C(C=O)C=2)=NC(C2CC2)=N1

Computed Properties

  • Exact Mass: 244.08479225g/mol
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65.2Ų

3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde Pricemore >>

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